(Furan-3-ylmethyl)(2,2,2-trifluoroethyl)amine
Overview
Description
“(Furan-3-ylmethyl)(2,2,2-trifluoroethyl)amine” is a chemical compound with the molecular formula C7H8F3NO and a molecular weight of 179.14 g/mol . It has attracted significant attention in research and industry due to its promising biological properties and potential applications.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a furan ring attached to a trifluoroethylamine group. The exact structural details would require more specific information such as NMR, HPLC, LC-MS, UPLC data .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are as follows: It is a liquid at room temperature. The refractive index is approximately 1.301 . The boiling point and storage conditions are not specified .Scientific Research Applications
Synthesis of Novel Complex Molecules
Furan derivatives, including those related to (Furan-3-ylmethyl)(2,2,2-trifluoroethyl)amine, have been pivotal in synthesizing complex molecules. For instance, the development of new Eu(III) complexes with furan- and pyridine-based ligands showcases the utility of furan derivatives in creating compounds with potential applications in sensing and optical devices. These complexes demonstrate significant stability and optical properties, attributed to the nature of the ligand used, highlighting the furan ring's role in facilitating efficient energy transfer processes to the metal ion in specific configurations (Piccinelli et al., 2015).
Materials Science Applications
In materials science, furan derivatives are instrumental in developing innovative materials. For example, furan-based photoinitiators have been synthesized for 3D printing applications, demonstrating high polymerization rates and conversion efficiency due to their large molar extinction coefficients and long-wavelength absorption. Such materials, capable of photobleaching, are promising for creating light-color materials with visible light photopolymerization (Li et al., 2019).
Development of New Chemical Reactions
Furan derivatives are also central to the development of new chemical reactions. The enantioselective synthesis of furan derivatives incorporating a stereogenic trifluoromethyl group, via formal trienamine catalysis, exemplifies the innovative use of furan compounds in creating molecules with precise chiral centers. This approach opens avenues for synthesizing compounds with specific optical properties and biological activities (Yang et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trifluoro-N-(furan-3-ylmethyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F3NO/c8-7(9,10)5-11-3-6-1-2-12-4-6/h1-2,4,11H,3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBCYQOFYJAPKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1CNCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-hydroxy-7H-pyrrolo[2,3-c]pyridazine-6-carboxylic acid](/img/structure/B1400780.png)
